Tert-butyl 1-(tetrahydrofuran-3-yl)azetidin-3-ylcarbamate

• CAS No.: 1257046-03-9
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol
• IUPAC Name: tert-butyl N-[1-(oxolan-3-yl)azetidin-3-yl]carbamate
• InChI: InChI=1S/C12H22N2O3/c1-12(2,3)17-11(15)13-9-6-14(7-9)10-4-5-16-8-10/h9-10H,4-8H2,1-3H3,(H,13,15)
• InChI Key: KGERMUANACSNAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CN(C1)C2CCOC2

Description

Tert-butyl 1-(tetrahydrofuran-3-yl)azetidin-3-ylcarbamate is a useful research compound. Its molecular formula is C12H22N2O3 and its molecular weight is 242.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl azetidin-3-ylcarbamate (0.550 g), dihydrofuran-3(2H)-one (0.412 g) and sodium triacetoxyborohydride (1.015 g) were stirred together in dichloromethane (5 mL). After stirring overnight, the reaction was poured into saturated aqueous NaHCO3 solution (25 mL) and extracted with dichloromethane (50 mL). The organic layer was washed with brine (25 mL), dried over magnesium sulfate, filtered, and concentrated. Silica gel chromatography (GraceResolv 12 g) eluting with a gradient of 0.5% to 7.5% methanol/dichloromethane over 30 minutes gave tert-butyl 1-(tetrahydrofuran-3-yl)azetidin-3-ylcarbamate. The resulting material was treated with HCl/dioxane for 1 hour, and then concentrated to give the title compound.